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Compound of Interest

Compound Name:
2-(Cyclopropylmethoxy)-4-

hydroxybenzaldehyde

Cat. No.: B14030666 Get Quote

Executive Summary & Chemical Profile
Objective: To provide a self-validating, closed-loop protocol for the safe handling and disposal

of 2-(Cyclopropylmethoxy)-4-hydroxybenzaldehyde. This guide prioritizes "Read-Across"

toxicology, utilizing data from close structural isomers (e.g., 3-(cyclopropylmethoxy)-4-

hydroxybenzaldehyde) where specific CAS-registered data may be sparse.

Chemical Identity & Properties
Parameter Data

Chemical Name
2-(Cyclopropylmethoxy)-4-

hydroxybenzaldehyde

Functional Class Phenolic Aldehyde / Cyclopropyl Ether

Physical State Solid (Crystalline powder)

Molecular Formula C₁₁H₁₂O₃

Hazards (GHS)
Warning H315 (Skin Irritant), H319 (Eye Irritant),

H335 (Resp.[1][2] Irritant)

Reactivity
Sensitive to strong oxidizers; aldehyde group

susceptible to oxidation.
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Hazard Identification & Risk Assessment
Expertise Insight: As a phenolic aldehyde ether, this compound presents a dual hazard profile.

The aldehyde moiety poses a reactivity risk (oxidation to carboxylic acid), while the

phenol/ether structure contributes to mucous membrane irritation.

GHS Classification (Read-Across Methodology)
Based on structural analogues (CAS 25934-52-5), the following classifications apply:

Skin Corrosion/Irritation: Category 2[1][2][3]

Serious Eye Damage/Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System)[2][3]

Critical Incompatibilities
Strong Oxidizing Agents: Reaction may generate heat and pressure.

Strong Bases: Phenolic proton deprotonation can lead to exothermic salt formation.

Waste Stream Decision Matrix (Workflow)
The following diagram illustrates the logical flow for categorizing and disposing of waste

generated involving this compound.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107110-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH33909&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC335930050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH33909&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC335930050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14030666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(2-(Cyclopropylmethoxy)-4-hydroxybenzaldehyde)

Determine Physical State

Solid Waste
(Pure Substance/Spill Debris)

Powder/Debris

Liquid Waste
(Mother Liquor/Solvent)

Solution

Pack in HDPE Drum
Label: 'Toxic Solid, Organic, N.O.S.'

Segregation Check:
Is it mixed with Halogens?

Stream A: Halogenated Organic Waste
(Code: D001/F002)

Yes

Stream B: Non-Halogenated Organic Waste
(High BTU Incineration)

No

Final Disposal:
High-Temperature Incineration

(>850°C with Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure compliance

with incineration protocols.

Detailed Disposal Procedures
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A. Solid Waste (Pure Compound & Contaminated Debris)
Protocol:

Containment: Collect solid waste in a wide-mouth HDPE (High-Density Polyethylene) jar.

Glass is acceptable but discouraged due to breakage risk.

Labeling: Affix a hazardous waste label detailing:

Chemical Name: 2-(Cyclopropylmethoxy)-4-hydroxybenzaldehyde.

Hazard Checkbox: Irritant, Toxic.[2][4]

Disposal Path: Transfer to the facility's Solid Organic Waste stream intended for incineration.

Note: Do not compact the waste manually to avoid dust generation.[5]

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
Protocol:

Segregation: Determine if the solvent system is halogenated (e.g., DCM, Chloroform) or non-

halogenated (e.g., Methanol, Ethyl Acetate).

Why this matters: Halogenated waste requires specific incineration temperatures to

prevent dioxin formation.

pH Adjustment: Ensure the waste solution is near neutral (pH 6-8). If the process involved

strong bases (deprotonating the phenol), neutralize with dilute acid before binning to prevent

container degradation.

Container: Use solvent-compatible safety cans (Safety Can Type I or II).

C. Contaminated Packaging
Protocol:

Emptying: Containers must be "RCRA Empty" (less than 3% by weight remaining).
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Rinsing: Triple rinse the container with a suitable solvent (e.g., acetone).

Rinsate Disposal: Pour the rinsate into the Liquid Waste container (Stream B), NOT down

the drain.

Final Step: Deface the label and discard the container as general trash or recycle if glass.

Emergency Response: Spill Protocol
Trustworthiness Check: This protocol relies on the "Contain-Neutralize-Collect" triad to prevent

environmental release.[5]

Isolate: Evacuate the immediate area (10-meter radius) if dust is airborne.

PPE: Don nitrile gloves (double layer recommended), safety goggles, and a N95/P100

particulate respirator.

Containment:

Solids: Cover with a damp paper towel to prevent dust dispersion, then scoop into a waste

jar.

Liquids: Surround with an inert absorbent (Vermiculite or Sand).[5][6] Do not use sawdust

(reaction risk with oxidizers).

Decontamination: Wipe the surface with a 10% sodium carbonate solution (to solubilize the

phenolic residue) followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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